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Compound of Interest

Compound Name: Sniper(abl)-024

Cat. No.: B15144104

Essential Safety and Handling Guide for
Sniper(abl)-024

This document provides crucial safety, handling, and disposal information for Sniper(abl)-024,
a specific and non-genetic IAP-dependent protein eraser (SNIPER). The following procedural
guidance is designed to ensure the safe and effective use of this compound in a laboratory
setting by researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Sniper(abl)-024 is a research chemical and should be handled with care by trained personnel
only. While a specific Safety Data Sheet (SDS) for this compound is not publicly available, the
following recommendations are based on general laboratory safety best practices and
information for similar proteolysis-targeting chimeras (PROTACS).

Personal Protective Equipment (PPE): A comprehensive approach to personal protection is
essential when handling Sniper(abl)-024.
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PPE Category

Specific Recommendations

Eye Protection

Wear chemical safety goggles or a face shield.

[LIE2]E31[4105]

Hand Protection

Use chemically resistant gloves, such as nitrile

gloves.

Body Protection

Wear a laboratory coat.

Respiratory Protection

Use in a well-ventilated area. A fume hood is
recommended for handling the solid compound

and preparing stock solutions.

Hazard Identification and

First Aid

Hazard

First Aid Measures

Eye Contact

Immediately flush with plenty of water for at

least 15 minutes. Seek medical attention.

Skin Contact

Wash off immediately with soap and plenty of

water. Remove contaminated clothing.

Inhalation

Move to fresh air. If symptoms persist, seek

medical attention.

Ingestion

Do not induce vomiting. Seek immediate

medical attention.

Operational Plan: Handling and Storage

Handling:

o Preparation of Solutions: Stock solutions should be prepared in a fume hood to minimize

inhalation exposure.

e Weighing: When weighing the solid compound, use an analytical balance within a ventilated

enclosure.
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» General Handling: Avoid direct contact with the skin and eyes. Do not breathe dust or vapor.
Storage:

o Store Sniper(abl)-024 at room temperature in the continental US; storage conditions may
vary elsewhere.

o Always refer to the Certificate of Analysis for specific storage recommendations.

o Keep the container tightly closed in a dry and well-ventilated place.

Disposal Plan

Dispose of Sniper(abl)-024 and any contaminated materials in accordance with institutional,
local, state, and federal regulations.

¢ \Waste Collection: Collect waste in suitable, labeled, and sealed containers.

o Contaminated Materials: Absorb spills with inert material (e.g., sand, sawdust) and dispose
of as hazardous waste.

e Environmental Precautions: Do not allow the chemical to enter drains, surface water, or
groundwater.

Mechanism of Action of Sniper(abl)-024

Sniper(abl)-024 is a PROTAC designed to induce the degradation of the oncogenic BCR-ABL
protein. It functions by hijacking the ubiquitin-proteasome system. The molecule consists of
three key components: an ABL kinase inhibitor (GNF5 derivative), a ligand for an E3 ubiquitin
ligase (LCL161 derivative, an IAP ligand), and a linker connecting them. This chimeric molecule
brings the BCR-ABL protein into close proximity with the IAP E3 ligase, leading to the
ubiquitination and subsequent degradation of BCR-ABL by the proteasome.
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Caption: Mechanism of Action of Sniper(abl)-024.

Experimental Workflow: Handling and Disposal

The following diagram outlines the standard operational procedure for handling and disposing
of Sniper(abl)-024 in a laboratory setting.
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Caption: Standard Operating Procedure for Sniper(abl)-024.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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